S-Sulfocysteine
S-Sulfocysteine
S-sulfo-L-cysteine is an S-substituted L-cysteine where the S-substituent is specified as a sulfo group. It has a role as a plant metabolite and a human metabolite. It is an organic thiosulfate and a S-substituted L-cysteine. It is a conjugate acid of a S-sulfo-L-cysteinate(1-).
Cysteine-S-sulfate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
S-Sulfocysteine is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available.
S-Sulfocysteine (SSC) is produced by reaction of inorganic sulfite and cystine by a yet unknown pathway and is a very potent NMDA-receptor agonist. Electrophysiological studies have shown that SSC displays depolarizing properties similar to glutamate. Patients affected with either Molybdenum cofactor deficiency (MOCOD, an autosomal recessive disease that leads to a combined deficiency of the enzymes sulphite oxidase, an enzyme that catalyzes the conversion of sulfite to inorganic sulfate, xanthine dehydrogenase and aldehyde oxidase) or isolated sulphite oxidase deficiency (ISOD, an extremely rare autosomal recessive disorder with identical clinical manifestations to MOCOD) excrete elevated levels of SSC. This rare disorder is associated with brain damage (seizures, spastic quadriplegia, and cerebral atrophy), mental retardation, dislocated ocular lenses, blindness, and excretion in the urine of abnormally large amounts of SSC, sulfite, and thiosulfate but no inorganic sulfate. (A15402, A15407).
Cysteine-S-sulfate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
S-Sulfocysteine is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available.
S-Sulfocysteine (SSC) is produced by reaction of inorganic sulfite and cystine by a yet unknown pathway and is a very potent NMDA-receptor agonist. Electrophysiological studies have shown that SSC displays depolarizing properties similar to glutamate. Patients affected with either Molybdenum cofactor deficiency (MOCOD, an autosomal recessive disease that leads to a combined deficiency of the enzymes sulphite oxidase, an enzyme that catalyzes the conversion of sulfite to inorganic sulfate, xanthine dehydrogenase and aldehyde oxidase) or isolated sulphite oxidase deficiency (ISOD, an extremely rare autosomal recessive disorder with identical clinical manifestations to MOCOD) excrete elevated levels of SSC. This rare disorder is associated with brain damage (seizures, spastic quadriplegia, and cerebral atrophy), mental retardation, dislocated ocular lenses, blindness, and excretion in the urine of abnormally large amounts of SSC, sulfite, and thiosulfate but no inorganic sulfate. (A15402, A15407).
Brand Name:
Vulcanchem
CAS No.:
1637-71-4
VCID:
VC21248562
InChI:
InChI=1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1
SMILES:
C(C(C(=O)O)N)SS(=O)(=O)O
Molecular Formula:
C3H7NO5S2
Molecular Weight:
201.2 g/mol
S-Sulfocysteine
CAS No.: 1637-71-4
Cat. No.: VC21248562
Molecular Formula: C3H7NO5S2
Molecular Weight: 201.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | S-sulfo-L-cysteine is an S-substituted L-cysteine where the S-substituent is specified as a sulfo group. It has a role as a plant metabolite and a human metabolite. It is an organic thiosulfate and a S-substituted L-cysteine. It is a conjugate acid of a S-sulfo-L-cysteinate(1-). Cysteine-S-sulfate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). S-Sulfocysteine is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available. S-Sulfocysteine (SSC) is produced by reaction of inorganic sulfite and cystine by a yet unknown pathway and is a very potent NMDA-receptor agonist. Electrophysiological studies have shown that SSC displays depolarizing properties similar to glutamate. Patients affected with either Molybdenum cofactor deficiency (MOCOD, an autosomal recessive disease that leads to a combined deficiency of the enzymes sulphite oxidase, an enzyme that catalyzes the conversion of sulfite to inorganic sulfate, xanthine dehydrogenase and aldehyde oxidase) or isolated sulphite oxidase deficiency (ISOD, an extremely rare autosomal recessive disorder with identical clinical manifestations to MOCOD) excrete elevated levels of SSC. This rare disorder is associated with brain damage (seizures, spastic quadriplegia, and cerebral atrophy), mental retardation, dislocated ocular lenses, blindness, and excretion in the urine of abnormally large amounts of SSC, sulfite, and thiosulfate but no inorganic sulfate. (A15402, A15407). |
|---|---|
| CAS No. | 1637-71-4 |
| Molecular Formula | C3H7NO5S2 |
| Molecular Weight | 201.2 g/mol |
| IUPAC Name | (2R)-2-amino-3-sulfosulfanylpropanoic acid |
| Standard InChI | InChI=1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1 |
| Standard InChI Key | NOKPBJYHPHHWAN-REOHCLBHSA-N |
| Isomeric SMILES | C([C@@H](C(=O)O)N)SS(=O)(=O)O |
| SMILES | C(C(C(=O)O)N)SS(=O)(=O)O |
| Canonical SMILES | C(C(C(=O)O)N)SS(=O)(=O)O |
| Melting Point | 170 - 171 °C |
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